Cas no 6222-63-5 (Acid Red 137)

Acid Red 137 structure
Acid Red 137 structure
Product Name:Acid Red 137
CAS No:6222-63-5
MF:C20H17N4NaO6S
MW:464.426954030991
CID:85575
PubChem ID:135571187
Update Time:2025-04-18

Acid Red 137 Chemical and Physical Properties

Names and Identifiers

    • Acid Red 137
    • Blackley Fast Paper Scarlet N
    • Acid red 137 (C.I. 17755)
    • Scarlet A
    • sodium 7-(acetylamino)-3-[[4-(acetylamino)phenyl]azo]-4-hydroxynaphthalene-2-sulphonate
    • Atul Paper Scarlet A
    • Croceine Scarlet FP
    • Azo Scarlet Y
    • Paper Scarlet SN
    • Croceine Scarlet CFL
    • Paper Scarlet GN
    • DTXSID8064143
    • NSC-75906
    • 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-[2-[4-(acetylamino)phenyl]diazenyl]-4-hydroxy-, sodium salt (1:1)
    • X5F74RHC4G
    • C.I. Acid Red 137
    • Blackley Fast Scarlet N
    • Paper Scarlet MFL
    • 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-((4-(acetylamino)phenyl)azo)-4-hydroxy-, monosodium salt
    • EINECS 228-307-7
    • NSC 75906
    • C.I. Acid Red 137, monosodium salt
    • Brilliant Crocein FL
    • Sodium 7-(acetylamino)-3-((4-(acetylamino)phenyl)azo)-4-hydroxynaphthalene-2-sulphonate
    • Fenazo Red A
    • Paper Red A Extra
    • 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-(2-(4-(acetylamino)phenyl)diazenyl)-4-hydroxy-, sodium salt (1:1)
    • CI ACID RED 137, MONOSODIUM SALT
    • Calcocid Scarlet Y
    • NS00043697
    • CI ACID RED 137
    • 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-[[4-(acetylamino)phenyl]azo]-4-hydroxy-, monosodium salt
    • C.I. 17755
    • CI 17755
    • Paper Red A
    • Paper Red APX
    • 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-[2-[4-(acetylamino)phenyl]diazenyl]-4-hydroxy-, sodium salt
    • Paper Scarlet N
    • 6222-63-5
    • Inchi: 1S/C20H18N4O6S.Na/c1-11(25)21-14-3-5-15(6-4-14)23-24-19-18(31(28,29)30)10-13-9-16(22-12(2)26)7-8-17(13)20(19)27;/h3-10,27H,1-2H3,(H,21,25)(H,22,26)(H,28,29,30);/q;+1/p-1/b24-23+;
    • InChI Key: MSZHEEJTTAUDJC-XMXXDQCKSA-M
    • SMILES: S(C1C(=C(C2C=CC(=CC=2C=1)NC(C)=O)O)/N=N/C1C=CC(=CC=1)NC(C)=O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 368.15202
  • Monoisotopic Mass: 465.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 899
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 162A^2

Experimental Properties

  • Density: 1.49
  • Refractive Index: 1.604
  • PSA: 98.82
  • LogP: 5.35110
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